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Compound of Interest

Compound Name: 4-Phenylbutane-2-thiol

Cat. No.: B15270998

This guide provides a comprehensive overview of the chemical and physical properties of 4-
Phenylbutane-2-thiol, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

4-Phenylbutane-2-thiol is a sulfur-containing organic compound with the molecular formula
C10H14S.[1] Its molecular weight is approximately 166.29 g/mol .[1][2][3]

Property Value Source
Molecular Formula C10H14S [1]
Molecular Weight 166.29 g/mol [1112][3]
Alternate Molecular Weight 166.28 g/mol [4]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis or analysis of 4-
Phenylbutane-2-thiol are not readily available in the provided search results, a general
approach to its synthesis can be conceptualized. A plausible synthetic route would involve the
reduction of 4-phenylbutan-2-one to the corresponding alcohol, 4-phenylbutan-2-ol, followed by
conversion to a leaving group (e.g., a tosylate or halide), and subsequent displacement with a
thiolating agent.
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A general workflow for a hypothetical synthesis and analysis is presented below.

Visualizations

The following diagrams illustrate the key information and a potential experimental workflow for
4-Phenylbutane-2-thiol.

Properties of 4-Phenylbutane-2-thiol

4-Phenylbutane-2-thiol

Molecular Formula Molecular Weight
C10H14Ss 166.29 g/mol
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Figure 1: Core molecular properties of 4-Phenylbutane-2-thiol.

Hypothetical Workflow: Synthesis and Analysis
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Figure 2: A hypothetical experimental workflow for the synthesis and analysis of 4-
Phenylbutane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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